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Compound of Interest

Compound Name: Azadirachtina

Cat. No.: B13832173

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of

Azadirachtin in various formulations. The methodologies outlined are based on established

high-performance liquid chromatography (HPLC) techniques, ensuring accuracy, precision, and

reliability for research and quality control purposes.

Introduction
Azadirachtin, a complex tetranortriterpenoid limonoid derived from the neem tree (Azadirachta

indica), is a potent biopesticide and has garnered significant interest for its diverse biological

activities.[1][2][3] Accurate quantification of Azadirachtin in different formulations is crucial for

ensuring product efficacy, stability, and regulatory compliance. High-performance liquid

chromatography (HPLC) with UV detection is the most common and reliable analytical method

for this purpose due to its specificity, sensitivity, and robustness.[4]

This application note details validated HPLC methods for the determination of Azadirachtin in

herbal insecticides, neem oil, and other relevant matrices. It includes comprehensive

experimental protocols, data presentation in tabular format for easy comparison, and visual

workflows to guide the user through the analytical process.
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Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Method
A generalized HPLC method for the quantification of Azadirachtin is presented below. Specific

conditions may need to be optimized depending on the formulation matrix and available

instrumentation.

2.1.1. Chromatographic Conditions

Parameter Recommended Conditions

Instrument
Agilent 1100 series HPLC with UV detector or

equivalent[1]

Column
C18 (e.g., YMC C18, 250 mm x 4.6 mm, 5 µm)

[1]

Mobile Phase

Isocratic: Methanol:Water (80:20, v/v)[1] or

Acetonitrile:Water (e.g., 40:60 or 72.5:27.5, v/v)

[2][5]

Flow Rate 1.0 mL/min[1][2]

Column Temperature Ambient or controlled at 45°C[2]

Detection Wavelength 215 nm, 220 nm, or 222 nm[1][2][6]

Injection Volume 20 µL

2.1.2. Preparation of Standard Solutions

Stock Solution (e.g., 500 µg/mL): Accurately weigh 5 mg of Azadirachtin analytical standard

and dissolve it in a 10 mL volumetric flask with HPLC grade methanol.[2]

Working Standard Solutions: Prepare a series of working standard solutions (e.g., 0.1 - 100

µg/mL) by serially diluting the stock solution with the mobile phase. These solutions are used

to construct a calibration curve.
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Sample Preparation
The sample preparation protocol will vary depending on the formulation matrix. The goal is to

extract Azadirachtin efficiently and remove interfering substances.

2.2.1. Herbal Insecticide Formulation

Accurately weigh a quantity of the formulation equivalent to 10 mg of Azadirachtin and

transfer it to a 10 mL volumetric flask.[1]

Add HPLC grade methanol and shake for 10-20 minutes to ensure complete dissolution.[1]

Make up the volume to the mark with methanol.[1]

Filter the solution through a 0.45 µm membrane filter before HPLC analysis.[1]

Further dilutions can be made with the mobile phase to bring the concentration within the

linear range of the calibration curve.[1]

2.2.2. Neem Oil Formulation

Accurately weigh approximately 5 g of the neem oil sample into a 50 mL volumetric flask.[7]

Dissolve the sample in a mixture of methanol and water (90:10 v/v) and make up to the

mark.[7]

Sonicate the solution for 15 minutes.[7]

Place the solution in a deep freezer for 15 minutes to precipitate insoluble components.[7]

Centrifuge the solution at 5000 RPM for 30 minutes.[7]

Pass the supernatant through a Solid Phase Extraction (SPE) cartridge for cleanup.[7]

Elute the Azadirachtin from the SPE cartridge with the methanol/water mixture and collect it

in a 10 mL volumetric flask. Make up to the mark.[7]

2.2.3. Bovine Muscle (for residue analysis)
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Homogenize 5 g of the muscle sample.

Extract the homogenized sample with 10 mL of dichloromethane-isopropanol (95:5 v/v).[2]

Stir the mixture, sonicate for 5 minutes, and then centrifuge at 3000 rpm for 5 minutes.[2]

Collect the organic phase, filter it, and evaporate to dryness under a nitrogen stream at

37°C.[2]

Reconstitute the residue in the mobile phase for HPLC analysis.[2]

Data Presentation
The quantitative data from method validation studies are summarized in the tables below.

HPLC Method Parameters for Azadirachtin
Quantification

Parameter
Method 1
(Herbal
Insecticide)[1]

Method 2
(Bovine
Muscle)[2]

Method 3
(Neem Oil)[7]

Method 4
(Herbal
Formulation)
[3]

Column

YMC C18 (250

nm x 4.6 mm,

5µm)

Symmetry RP-18

(5 µm, 250 mm x

4.6 mm i.d.)

Not Specified
HPLC C18 (4.6 x

250 mm, 5 µm)

Mobile Phase
Methanol:Water

(80:20, v/v)

Water:Acetonitril

e (27.5:72.5, v/v)

Methanol:Water

(90:10, v/v)

Buffer (pH

3.0):Acetonitrile

(15:85, v/v)

Flow Rate 1 mL/min 1 mL/min Not Specified 1.0 mL/min

Detection (UV) 222 nm 215 nm Not Specified 294 nm

Retention Time 5.133 min
37.2 min (Aza A),

41.8 min (Aza B)
Not Specified 3.5 min

Method Validation Data

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://scispace.com/pdf/an-hplc-method-for-determination-of-azadirachtin-residues-in-vq7h295wt0.pdf
https://scispace.com/pdf/an-hplc-method-for-determination-of-azadirachtin-residues-in-vq7h295wt0.pdf
https://scispace.com/pdf/an-hplc-method-for-determination-of-azadirachtin-residues-in-vq7h295wt0.pdf
https://scispace.com/pdf/an-hplc-method-for-determination-of-azadirachtin-residues-in-vq7h295wt0.pdf
https://ijcrt.org/papers/IJCRT23A5352.pdf
https://scispace.com/pdf/an-hplc-method-for-determination-of-azadirachtin-residues-in-vq7h295wt0.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/21664/an_06-saip-lc-053-en.pdf
https://impactfactor.org/PDF/IJPQA/13/IJPQA,Vol13,Issue4,Article17.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13832173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Method 1 (Herbal
Insecticide)[1]

Method 4 (Herbal
Formulation)[3]

Linearity Range ±20 % of the test concentration 0.1–0.9 µg/mL

Correlation Coefficient (r²) 0.999 > 0.999

Limit of Detection (LOD) 0.71 µg/ml Not Specified

Limit of Quantitation (LOQ) 2.15 µg/ml Not Specified

Accuracy (% Recovery) Not Specified Close to 100%[8]

Precision (%RSD) < 2% < 2%

Visualizations
The following diagrams illustrate the experimental workflows for the quantitative analysis of

Azadirachtin.
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Sample Preparation
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Caption: Experimental workflow for Azadirachtin quantification in herbal insecticide.
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Sample Preparation

HPLC Analysis

Weigh Neem Oil

Dissolve in Methanol/Water
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Caption: Workflow for Azadirachtin analysis in neem oil formulations.
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Method Validation
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Caption: Key parameters for HPLC method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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